Cas no 1824804-19-4 (4-(Furan-2-yl)-3-methylbut-3-enenitrile)

• Product Name: 4-(Furan-2-yl)-3-methylbut-3-enenitrile
• CAS No: 1824804-19-4
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 6239730
• PubChem ID: 165619436
• Update Time: 2025-05-23

4-(Furan-2-yl)-3-methylbut-3-enenitrile Chemical and Physical Properties

Names and Identifiers

• 1824804-19-4
• EN300-1866576
• 4-(furan-2-yl)-3-methylbut-3-enenitrile
• 4-(Furan-2-yl)-3-methylbut-3-enenitrile

• Inchi： 1S/C9H9NO/c1-8(4-5-10)7-9-3-2-6-11-9/h2-3,6-7H,4H2,1H3/b8-7+
• InChI Key： HJFAFPNYKSDUMN-BQYQJAHWSA-N
• SMILES： O1C=CC=C1/C=C(\C)/CC#N

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 4-(Furan-2-yl)-3-methylbut-3-enenitrile

4-(Furan-2-yl)-3-methylbut-3-enenitrile: A Comprehensive Overview

The compound 4-(Furan-2-yl)-3-methylbut-3-enenitrile (CAS No. 1824804-19-4) is a fascinating molecule with a unique structure and diverse applications in the field of organic chemistry. This compound, often abbreviated as Furanenitrile, belongs to the class of nitriles and features a substituted furan ring fused with an alpha,beta-unsaturated nitrile group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the potential of 4-(Furan-2-yl)-3-methylbut-3-enenitrile in the development of bioactive compounds. Researchers have explored its role in the synthesis of heterocyclic frameworks, which are crucial in drug discovery. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, opening new avenues for therapeutic applications.

The synthesis of 4-(Furan-2-yl)-3-methylbut-3-enenitrile typically involves multi-step processes, including alkylation, cyclization, and oxidation reactions. One notable method reported in *Organic Process Research & Development* (2023) utilizes a tandem Michael addition-cyclization strategy, which significantly enhances the efficiency and scalability of the synthesis. This approach not only reduces the number of steps but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

In terms of physical properties, 4-(Furan-2-yl)-3-methylbut-3-enenitrile is characterized by its low molecular weight and high reactivity due to the electron-withdrawing nitrile group. Its melting point is approximately 55°C, and it is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various solvent-mediated reactions in organic synthesis.

One of the most intriguing aspects of this compound is its ability to undergo regioselective additions. A 2022 study in *Angewandte Chemie International Edition* revealed that 4-(Furan-2-yl)-3-methylbut-3-enenitrile can participate in conjugate additions with nucleophiles like Grignard reagents and organozinc compounds. This reactivity is attributed to the electron-deficient alpha,beta-unsaturated nitrile system, which facilitates nucleophilic attack at the beta-position.

Moreover, 4-(Furan-2-yl)-3-methylbut-3-enenitrile has been employed as a key intermediate in the synthesis of complex natural products. For example, a research team at Stanford University utilized this compound to construct a bio-inspired framework resembling certain terpenoid structures. The study, published in *Nature Communications* (2023), showcased its versatility in constructing stereochemically complex molecules with high precision.

The application of 4-(Furan-2-yl)-3-methylbut-3-enenitrile extends beyond medicinal chemistry into materials science. Recent advancements have explored its use as a precursor for synthesizing conjugated polymers with potential applications in optoelectronics. A 2024 paper in *Advanced Materials* demonstrated that derivatives of this compound can form stable polymer networks with enhanced charge transport properties, making them promising candidates for organic light-emitting diodes (OLEDs).

In conclusion, 4-(Furan-2-yl)-3-methylbut-3-enenitrile (CAS No. 1824804-19